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Compound of Interest

Ethanimidothioic acid, methyl
ester (9Cl)

Cat. No.: B102301

Compound Name:

Essential Safety and Handling Guide for
Methomyl

Chemical Identification: Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, methyl ester,
commonly known as Methomyl, is a chemical compound with the CAS number 16752-77-5.[1]
[2] It is crucial to recognize that Methomyl is a highly hazardous substance, classified as fatal if
swallowed or inhaled.[2] This guide provides essential safety protocols and logistical plans for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal.

Personal Protective Equipment (PPE)

When handling Methomyl, a comprehensive PPE strategy is mandatory to prevent exposure.
The following table summarizes the required protective equipment.
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Body Part Required PPE Specifications
Required, especially where
Respiratory Respiratory protective device dust or aerosols may be
generated.[2]
Eyes Safety glasses As a minimum precaution.[3]
Chemical impermeable gloves
Hands Protective gloves are necessary to prevent skin
contact.[4]
] ) To be worn as needed to
Body Protective clothing

prevent skin contamination.

Eyewash stations and safety

General
showers

Must be in close proximity to

the workstation.[5]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of Methomyl exposure.
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Exposure Route First Aid Measures

Fatal if inhaled.[2] Immediately move the
exposed person to fresh air. If breathing is
irregular or has stopped, provide artificial
Inhalation respiration. Seek immediate medical attention.
[2] Remove breathing apparatus only after
contaminated clothing has been completely

removed.[2]

Fatal if swallowed.[2] Do not induce vomiting.[6]
i Clean mouth with water and drink plenty of
Ingestion _ _ _
water afterwards.[5] Seek immediate medical

attention.[5]

May cause skin irritation.[3][5] Immediately

wash off with plenty of soap and water for at
Skin Contact least 15 minutes.[5] Remove any contaminated

clothing.[2][3] If skin irritation persists, consult a

physician.[5]

May cause eye irritation.[3][5] Rinse cautiously

with water for several minutes.[3][5] If present,
Eye Contact remove contact lenses if it is easy to do so and

continue rinsing.[3][5] If eye irritation persists,

seek medical advice.[3]

Handling, Storage, and Disposal

Proper operational and disposal plans are essential for the safe management of Methomyl.
Handling:

o Ensure good ventilation or exhaustion at the workplace.[3]

e Avoid the formation of dust and aerosols.[3][5]

» Do not get in eyes, on skin, or on clothing.[5]
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e Wash hands and any exposed skin thoroughly after handling.[5]

Storage:

o Keep containers tightly closed in a dry and well-ventilated place.[5]

e For product quality maintenance, keep refrigerated.[5]

o Store away from strong oxidizing agents.[5]

Spill and Waste Disposal:

 In case of a spill, ensure adequate ventilation and wear appropriate PPE.[3]

e Prevent the substance from entering drains, surface water, and ground water.[7][8]
o Collect spilled material and place it in suitable, closed containers for disposal.[4]

o Contaminated packaging should be handled in the same manner as the substance itself.[7]

[8]

Dispose of contents and containers at an approved waste disposal plant in accordance with
local regulations.[5]

Chemical and Physical Properties

Property Value

Molecular Formula C5H10N202S[1]

Molecular Weight 162.21 g/mol [1]

Physical State Solid[2]

Flammability Product is not flammable.[2]

Emergency Workflow for a Chemical Spill

The following diagram outlines the procedural steps for responding to a Methomy! spill.
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Immediate Actions

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assessment 8VL Containment

Assess the Spill
(Size, Location, Hazards)

;

Don Appropriate PPE

:

Contain the Spill
(Use appropriate absorbents)

Cleanup & Disposal

Clean the Spill Area

Package Waste in Labeled Containers

Dispose of Waste via Approved Channels

Post-C

Decontaminate PPE and Equipment

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for managing a Methomyl chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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